Cas no 1804317-36-9 (Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804317-36-9
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4815210
• Update Time: 2025-08-05

Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8BrF4NO3/c1-2-18-9(17)7-5(3-11)8(6(12)4-16-7)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： CHEGFSHTAOGXND-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=CN=C1C(=O)OCC)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804317-36-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804317-36-9, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a bromomethyl group at the 3-position and a trifluoromethoxy group at the 4-position, along with a carboxylate ester at the 2-position, exhibits remarkable versatility in the development of novel therapeutic agents.

The structural features of Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate make it an attractive building block for medicinal chemists. The presence of the bromomethyl group provides a reactive site for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been significant interest in the development of fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved pharmacokinetic profiles. For instance, the incorporation of a trifluoromethoxy group into pyridine derivatives has been shown to increase lipophilicity and reduce metabolic degradation, thereby extending the half-life of drugs in vivo.

Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate has found particular utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The bromomethyl functionality allows for easy conjugation with amines or other nucleophiles, facilitating the creation of covalent inhibitors that target specific kinases. Additionally, the fluoro and trifluoromethoxy groups contribute to selective binding and improved solubility, making these inhibitors more effective in clinical settings.

The compound's role in drug discovery has been further highlighted by its use in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit weak binding affinity to target proteins. These fragments can then be modified and linked together to produce high-affinity inhibitors. Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate serves as an excellent scaffold for such modifications due to its modular structure and reactivity.

In addition to its applications in oncology, Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in the development of antiviral agents. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. The presence of fluorinated substituents enhances the compound's ability to penetrate viral membranes and disrupt replication cycles.

The synthesis of Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the bromination of a fluorinated pyridine precursor followed by esterification. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions ensures high yields and purity.

The growing demand for this intermediate has led to improvements in its production methods, making it more accessible for industrial applications. Continuous flow chemistry has emerged as a particularly effective approach for synthesizing complex molecules like Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate due to its efficiency and scalability.

Ongoing research continues to explore new applications for Ethyl 3-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate beyond traditional pharmaceuticals. Its unique structural properties make it a promising candidate for materials science applications, including organic electronics and liquid crystals. The ability to modify its chemical structure allows researchers to tailor its properties for specific uses in these emerging fields.

In conclusion, Ethyl 3-(bromomethyl)-5-fluoro-4-(}pyridine-2-carboxylate (CAS No. 1804317 36 9) is a versatile intermediate with significant implications in pharmaceutical synthesis. Its structural features enable diverse functionalization and have led to its widespread use in drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve, this compound will undoubtedly play an even greater role in the development of next-generation therapeutics.